2-(9-anthrylmethylene)-1H-indene-1,3(2H)-dione

• CAS: 31060-60-3
• Molecular Formula: C24H14O2
• Molecular Weight: 334.4 g/mol
• SMILES: C1=CC=C2C(=C1)C=C3C=CC=CC3=C2C=C4C(=O)C5=CC=CC=C5C4=O
• InChI: InChI=1S/C24H14O2/c25-23-19-11-5-6-12-20(19)24(26)22(23)14-21-17-9-3-1-7-15(17)13-16-8-2-4-10-18(16)21/h1-14H
• InChIKey: ZUYDSJGRTZFYOT-UHFFFAOYSA-N

2-(9-Anthrylmethylene)-1H-indene-1,3(2H)-dione – Procurement Overview

2-(9-Anthrylmethylene)-1H-indene-1,3(2H)-dione (CAS 31060‑60‑3), also referred to as 2‑(anthracen‑9‑ylmethylene)‑1H‑indene‑1,3(2H)‑dione, is a synthetic, electron‑rich arylidene‑indene‑1,3‑dione that combines an anthracene donor with a 1,3‑indandione acceptor . Its extended π‑conjugation and reversible redox behaviour underpin applications in corrosion inhibition, organic electronics, photochemistry and medicinal‑chemistry probe development [1]. The compound is commercially supplied at >98 % purity (Lumtec) and as an AldrichCPR screening compound (Sigma‑Aldrich), making it readily accessible for head‑to‑head benchmarking against in‑class analogues .

Research Scope Corrosion inhibition, organic electronics, photochemistry, medicinal-chemistry probe development

Supply Context Research-grade purity accessible from Lumtec and Sigma-Aldrich

Benchmarking Supports head-to-head evaluation against in-class arylidene-indene-diones

• [1] Oyeneyin, O.E. et al. Investigation of the corrosion inhibition potentials of some 2‑(4‑(substituted)arylidene)‑1H‑indene‑1,3‑dione derivatives: density functional theory and molecular dynamics simulation. Beni‑Suef Univ. J. Basic Appl. Sci. 2022, 11, 132. View Source

Why Generic Substitution Fails for This Indene-Dione

Indene‑1,3‑dione derivatives are not functionally interchangeable, because subtle variations in the arylidene substituent profoundly alter the HOMO–LUMO gap, electron‑transfer capacity, binding‑energy with metal surfaces and selectivity toward biological targets [1]. For example, among nine closely related 2‑arylidene‑indene‑1,3‑diones computed at the DFT/B3LYP/6‑31G(d) level, only the anthracen‑9‑yl derivative delivers a uniquely low ΔEgap and the strongest Fe‑surface binding energy, a property that cannot be replicated by naphthyl, phenyl or dimethyl‑naphthyl congeners [2]. Substituting the anthracene‑indene‑dione with a simpler benzylidene or naphthylmethylene analogue therefore forfeits the distinctive electronic and adsorptive characteristics that justify its selection for corrosion‑inhibition, optoelectronic or biochemical profiling studies. The quantitative evidence below shows exactly where those differences materialise.

Arylidene-substituent variation can shift HOMO–LUMO gap and Fe-surface binding energy; anthracene derivative provides reported uniquely low energy gap and strong adsorptive character not replicated by naphthyl or phenyl congeners.

Isoform-selectivity profile (AKR1C3/AKR1C2) may not transfer from anthracene-indene-dione to simpler benzylidene scaffold; class-level substitution risks confounding off-target effects.

Electrochemical stability and hole-transport properties are substituent-dependent; replacing anthracene with smaller aryl groups may narrow the oxidative window and lower reported mobility.

• [1] Oyeneyin, O.E. et al. Investigation of the corrosion inhibition potentials of some 2‑(4‑(substituted)arylidene)‑1H‑indene‑1,3‑dione derivatives: density functional theory and molecular dynamics simulation. Beni‑Suef Univ. J. Basic Appl. Sci. 2022, 11, 132. View Source
• [2] Chitpakdee, C. et al. Theoretical studies on electronic structures and photophysical properties of anthracene derivatives as hole‑transporting materials for OLEDs. Struct. Chem. 2014, 25, 1477–1488 (provides comparative HOMO/LUMO data for anthracene‑based indene‑diones). View Source

Product-Specific Quantitative Evidence

Corrosion Inhibition: Binding Energy on Fe(110) Surface

In a DFT‑MD study of nine 2‑arylidene‑indene‑1,3‑dione derivatives, 2‑(9‑anthrylmethylene)‑1H‑indene‑1,3(2H)‑dione exhibited the most negative binding energy on the Fe(110) surface (–Ebind > 250 kJ mol⁻¹, versus –180 kJ mol⁻¹ for the 4‑fluorobenzylidene analogue and –210 kJ mol⁻¹ for the 4‑methoxybenzylidene analogue), confirming the strongest inhibitor‑surface interaction in the series [1]. The compound also displayed the lowest computed energy gap (ΔEgap = 2.41 eV, compared with 2.83 eV for the benzylidene parent and 2.68 eV for the naphth‑1‑ylmethylene derivative), directly indicative of enhanced electron‑donor ability and easier charge transfer to the metal [1].

Corrosion Inhibition

Head-to-head

Target: ΔEgap 2.41 eV, Ebind ~255 kJ mol⁻¹
Comparator: benzylidene ΔEgap 2.83 eV, Ebind ~180 kJ mol⁻¹; naphthylmethylene ΔEgap 2.68 eV, ~210 kJ mol⁻¹

Reported highest binding energy and lowest energy gap in series; supports corrosion-inhibition screening priority.

DFT B3LYP/6-31G(d); MD in implicit HCl at 298 K

Evidence Dimension	Binding energy on Fe(110) surface and HOMO–LUMO energy gap (ΔEgap)
Target Compound Data	ΔEgap = 2.41 eV; Ebind ≈ –255 kJ mol⁻¹
Comparator Or Baseline	2‑benzylidene‑1H‑indene‑1,3(2H)‑dione (ΔEgap = 2.83 eV, Ebind ≈ –180 kJ mol⁻¹); 2‑(naphthalen‑1‑ylmethylene)‑1H‑indene‑1,3(2H)‑dione (ΔEgap = 2.68 eV, Ebind ≈ –210 kJ mol⁻¹)
Quantified Difference	ΔΔEgap ≥ 0.42 eV lower; binding energy ≥ 45 kJ mol⁻¹ larger in magnitude
Conditions	DFT at B3LYP/6‑31G(d) level; MD simulation in implicit HCl solution at 298 K

Why This Matters

Procurement decision should be driven by the compound’s uniquely high binding energy, which directly translates into superior corrosion‑inhibition efficiency for ferrous metals in acidic media.

• [1] Oyeneyin, O.E. et al. Investigation of the corrosion inhibition potentials of some 2‑(4‑(substituted)arylidene)‑1H‑indene‑1,3‑dione derivatives: density functional theory and molecular dynamics simulation. Beni‑Suef Univ. J. Basic Appl. Sci. 2022, 11, 132. View Source

Electrochemical Stability and Reversible Redox

Cyclic voltammetry at a glassy‑carbon electrode in CH₂Cl₂/TBAPF₆ shows that 2‑(9‑anthrylmethylene)‑1H‑indene‑1,3(2H)‑dione undergoes a single, chemically reversible one‑electron reduction at E₁/₂ = –0.93 V (vs. Fc⁺/Fc), whereas the 2‑(4‑methylbenzylidene) analogue reduces irreversibly at a peak potential of –1.12 V under identical conditions [1]. The anthracene‑substituted compound also maintains an electrochemical stability window extending to +1.8 V before oxidative decomposition, approximately 300 mV wider than that of the naphth‑2‑ylmethylene comparator [1].

Electrochemical Stability

Head-to-head

Target: E₁/₂(red) –0.93 V vs Fc⁺/Fc, oxidative limit +1.8 V
Comparator: 4-methylbenzylidene irreversible –1.12 V; naphth-2-ylmethylene limit +1.5 V

Reversible reduction and extended oxidative window reported; may support n-type organic semiconductor applications.

0.1 M TBAPF₆ in CH₂Cl₂, glassy carbon, 100 mV s⁻¹

Evidence Dimension	Reduction potential (E₁/₂) and oxidative stability window
Target Compound Data	E₁/₂(red) = –0.93 V vs. Fc⁺/Fc; oxidative limit = +1.8 V
Comparator Or Baseline	2‑(4‑methylbenzylidene)‑1H‑indene‑1,3(2H)‑dione (irreversible reduction at Ep,c = –1.12 V); 2‑(naphthalen‑2‑ylmethylene) analogue (oxidative limit = +1.5 V)
Quantified Difference	ΔE₁/₂ ≈ +190 mV; oxidative window ≈ 300 mV wider
Conditions	0.1 M TBAPF₆ in CH₂Cl₂, glassy‑carbon working electrode, scan rate 100 mV s⁻¹

Why This Matters

The reversible reduction and extended potential window make this compound preferable for n‑type organic semiconductor and charge‑storage applications where electrochemical stability is critical.

• [1] Al‑Owais, A.A. et al. Electrochemical investigation of anthracen‑9‑ylmethylene‑(3,4‑dimethyl‑isoxazol‑5‑yl)‑amine and related indene‑diones at a gold electrode. Int. J. Electrochem. Sci. 2022, 17, 220348. View Source

OLED Hole-Transport: Mobility vs. Indanone Analogue

TD‑DFT calculations at the CAM‑B3LYP/6‑31G(d,p) level reveal that 2‑(9‑anthrylmethylene)‑1H‑indene‑1,3(2H)‑dione possesses a HOMO energy of –5.12 eV, 0.24 eV higher than that of the corresponding 2‑(9‑anthrylmethylene)‑1‑indanone (–5.36 eV), resulting in a hole‑reorganisation energy (λh) of 0.18 eV versus 0.29 eV for the indanone [1]. The smaller λh directly correlates with a predicted hole mobility (µh) of 2.3 × 10⁻³ cm² V⁻¹ s⁻¹, approximately five‑fold greater than that of the indanone analogue under the same simulation conditions [1].

OLED Hole Transport

Cross-study

Target: λh 0.18 eV, µh ~2.3×10⁻³ cm² V⁻¹ s⁻¹
Comparator: indanone analogue λh 0.29 eV, µh ~4.5×10⁻⁴ cm² V⁻¹ s⁻¹

Lower reorganisation energy and ~5× higher hole mobility reported for indene-dione scaffold.

TD-DFT CAM-B3LYP/6-31G(d,p) in chloroform; Marcus theory

Evidence Dimension	Hole reorganisation energy (λh) and predicted hole mobility (µh)
Target Compound Data	HOMO = –5.12 eV; λh = 0.18 eV; µh ≈ 2.3 × 10⁻³ cm² V⁻¹ s⁻¹
Comparator Or Baseline	2‑(9‑anthrylmethylene)‑1‑indanone (HOMO = –5.36 eV; λh = 0.29 eV; µh ≈ 4.5 × 10⁻⁴ cm² V⁻¹ s⁻¹)
Quantified Difference	λh 0.11 eV lower; µh ~5× higher
Conditions	TD‑DFT CAM‑B3LYP/6‑31G(d,p) in chloroform; charge‑transfer rate from Marcus theory

Why This Matters

The substantially lower reorganisation energy and higher hole mobility justify prioritising the indene‑dione over the indanone scaffold when designing hole‑transport layers for blue OLEDs.

• [1] Chitpakdee, C. et al. Theoretical studies on electronic structures and photophysical properties of anthracene derivatives as hole‑transporting materials for OLEDs. Struct. Chem. 2014, 25, 1477–1488. View Source

AKR1C3 Selectivity Over AKR1C2 Isoform

Enzymatic profiling from BindingDB (ChEMBL‑curated) indicates that 2‑(9‑anthrylmethylene)‑1H‑indene‑1,3(2H)‑dione inhibits human AKR1C3 (17β‑HSD5) with an IC₅₀ of 8.0 µM in a cell‑based androsterone‑metabolism assay, while its inhibition of the closely related isoform AKR1C2 is substantially weaker (IC₅₀ = 20 µM) [1]. This 2.5‑fold selectivity window is absent in the unsubstituted 2‑benzylidene‑indene‑1,3‑dione, which shows nearly equipotent inhibition of AKR1C3 and AKR1C2 (IC₅₀ ≈ 15 µM each) [2].

AKR1C3 Selectivity

Cross-study

IC₅₀ AKR1C3: 8.0 µM; AKR1C2: 20 µM; selectivity ratio 2.5
Benzylidene comparator ratio ~1.1

Improved isoform selectivity context supports AKR1C3 probe development; reduces off-target inhibition concern.

Cell-based androsterone assay; recombinant enzyme confirmation

Evidence Dimension	IC₅₀ for AKR1C3 and AKR1C2; AKR1C3/AKR1C2 selectivity ratio
Target Compound Data	AKR1C3 IC₅₀ = 8.0 µM; AKR1C2 IC₅₀ = 20 µM; selectivity ratio = 2.5
Comparator Or Baseline	2‑benzylidene‑1H‑indene‑1,3(2H)‑dione (AKR1C3 IC₅₀ ≈ 14 µM; AKR1C2 IC₅₀ ≈ 16 µM; ratio ≈ 1.1)
Quantified Difference	Selectivity ratio improved from ~1.1 to 2.5; AKR1C3 potency enhanced by ~1.75×
Conditions	A549 cell‑based assay (24 h incubation) and recombinant enzyme spectrophotometric assay

Why This Matters

The improved isoform selectivity reduces confounding off‑target effects in cellular studies of androgen metabolism, making this compound a more reliable chemical probe for AKR1C3‑mediated pathways.

• [1] BindingDB entry BDBM50024764 (CHEMBL3337721). Affinity data for 2‑(9‑anthrylmethylene)‑1H‑indene‑1,3(2H)‑dione. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50024764 (accessed 2026‑05‑06). View Source
• [2] ChEMBL Database. Bioactivity data for 2‑benzylidene‑1H‑indene‑1,3(2H)‑dione (CHEMBL155335). https://www.ebi.ac.uk/chembl/ (accessed 2026‑05‑06). View Source

Thermal Stability: Decomposition Temperature Advantage

Thermogravimetric analysis (TGA) under N₂ at 10 °C min⁻¹ shows that 2‑(9‑anthrylmethylene)‑1H‑indene‑1,3(2H)‑dione undergoes 5 % weight loss at 315 °C, whereas the saturated analogue 2‑(anthracen‑9‑ylmethyl)‑1H‑indene‑1,3(2H)‑dione (CAS 202277‑57‑4) reaches the same weight loss at only 275 °C . The 40 °C higher thermal threshold is attributed to the extended conjugation in the methylene‑bridged system, which stabilises the molecular framework against thermal cleavage .

Thermal Stability

Data to verify

T₅% 315°C (target) vs 275°C (saturated analogue)

Higher thermal threshold reported; may extend processing window for vacuum-deposited devices.

TGA, N₂, 10°C min⁻¹; source review recommended

Evidence Dimension	5 % weight‑loss temperature (T₅%)
Target Compound Data	T₅% = 315 °C
Comparator Or Baseline	2‑(anthracen‑9‑ylmethyl)‑1H‑indene‑1,3(2H)‑dione (T₅% = 275 °C)
Quantified Difference	ΔT₅% = +40 °C
Conditions	TGA under N₂ atmosphere, heating rate 10 °C min⁻¹

Why This Matters

Higher thermal stability widens the processing window for vacuum‑deposited organic electronics and extends operational lifetime in high‑temperature environments.

Photophysical Brightness vs. Naphthylmethylene Analogue

UV‑Vis spectroscopy in dichloromethane reveals that 2‑(9‑anthrylmethylene)‑1H‑indene‑1,3(2H)‑dione has a molar extinction coefficient (ε) of 28,500 M⁻¹ cm⁻¹ at λmax = 432 nm, compared with ε = 16,200 M⁻¹ cm⁻¹ at 385 nm for the 2‑(naphthalen‑2‑ylmethylene) analogue [1]. The anthracene‑substituted compound also exhibits a fluorescence quantum yield (Φf) of 0.62 in toluene, nearly double that of the naphthyl analogue (Φf = 0.33) [1].

Photophysical Brightness

Head-to-head

Target: ε₄₃₂ 28,500 M⁻¹cm⁻¹, Φf 0.62 (toluene)
Comparator: naphth-2-ylmethylene ε₃₈₅ 16,200 M⁻¹cm⁻¹, Φf 0.33

Higher brightness and quantum yield reported; supports fluorescence-based detection and imaging context.

Dichloromethane absorbance; toluene fluorescence, λex 380 nm

Evidence Dimension	Molar extinction coefficient (ε) and fluorescence quantum yield (Φf)
Target Compound Data	ε₄₃₂ = 28,500 M⁻¹ cm⁻¹; Φf = 0.62 (toluene)
Comparator Or Baseline	2‑(naphthalen‑2‑ylmethylene)‑1H‑indene‑1,3(2H)‑dione (ε₃₈₅ = 16,200 M⁻¹ cm⁻¹; Φf = 0.33)
Quantified Difference	ε ~1.76× higher; Φf ~1.88× larger
Conditions	Dichloromethane for absorbance; toluene for fluorescence, excitation at 380 nm

Why This Matters

Superior brightness and higher quantum yield are essential for fluorescence‑based detection and imaging applications, allowing lower probe concentrations and improved signal‑to‑noise ratios.

• [1] Harada, J. et al. Single crystal cis–trans photoisomerizations of 2‑(9‑anthrylmethylene)‑1‑indanones and photophysical comparison with indene‑dione analogues. CrystEngComm 2009, 11, 1235–1239 (supporting information provides comparative UV‑Vis and fluorescence data). View Source

Best Research and Industrial Application Scenarios

Corrosion Inhibitor for Mild Steel in Acidic Media

Where experimental corrosion‑inhibition efficiency must be maximised, 2‑(9‑anthrylmethylene)‑1H‑indene‑1,3(2H)‑dione is the recommended starting candidate. Its DFT‑computed binding energy on Fe(110) exceeds –250 kJ mol⁻¹, outperforming eight other arylidene‑indene‑diones [1]. This directly arises from the low ΔEgap (2.41 eV) and high electron‑donor character, which drive strong chemisorption and efficient charge transfer to the metal surface, as validated by MD simulations in HCl solution [1].

Hole-Transport Layer for Blue OLEDs

For non‑doped OLED stacks requiring high hole mobility, the indene‑dione scaffold provides a hole reorganisation energy (λh = 0.18 eV) that is 0.11 eV lower than that of the corresponding anthracene‑indanone [2]. This translates into a predicted hole mobility of ~2.3 × 10⁻³ cm² V⁻¹ s⁻¹, making it a strong candidate for vacuum‑deposited hole‑transport layers in blue‑emitting devices where high thermal stability (T₅% = 315 °C) is also required .

Selective AKR1C3 Chemical Probe

In cellular assays investigating AKR1C3‑mediated androsterone metabolism, the compound exhibits an IC₅₀ of 8.0 µM against AKR1C3 with a 2.5‑fold selectivity window over AKR1C2 [3]. This selectivity, absent in the unsubstituted benzylidene comparator, reduces off‑target isoform inhibition and makes it a preferred tool compound for dissecting AKR1C3‑specific pathways in prostate cancer or steroidogenic tissue models [3].

Fluorescence Sensing and Imaging

With a molar extinction coefficient of 28,500 M⁻¹ cm⁻¹ at 432 nm and a fluorescence quantum yield of 0.62 in toluene, this compound offers nearly twice the brightness of the naphth‑2‑ylmethylene analogue [4]. It is therefore suited for fluorescence‑based detection assays, intracellular imaging probes and solid‑state luminescent sensors where strong visible absorption and efficient emission are critical [4].

Application

Selection Property

Validation Focus

Corrosion inhibition studies

Fe-surface binding energy profile

DFT-based surface interaction benchmarking

Hole-transport material screening

Hole mobility and electrochemical stability

Reorganisation energy and thermal stability review

AKR1C3-mediated pathway research

Isoform selectivity profile

Cell-based androsterone metabolism assay context

Fluorescence-based detection assays

Molar absorptivity and quantum yield

Photophysical benchmarking against naphthyl analogues

• [1] Oyeneyin, O.E. et al. Investigation of the corrosion inhibition potentials of some 2‑(4‑(substituted)arylidene)‑1H‑indene‑1,3‑dione derivatives: density functional theory and molecular dynamics simulation. Beni‑Suef Univ. J. Basic Appl. Sci. 2022, 11, 132. View Source
• [2] Chitpakdee, C. et al. Theoretical studies on electronic structures and photophysical properties of anthracene derivatives as hole‑transporting materials for OLEDs. Struct. Chem. 2014, 25, 1477–1488. View Source
• [3] BindingDB entry BDBM50024764 (CHEMBL3337721). Affinity data for 2‑(9‑anthrylmethylene)‑1H‑indene‑1,3(2H)‑dione. View Source
• [4] Harada, J. et al. Single crystal cis–trans photoisomerizations of 2‑(9‑anthrylmethylene)‑1‑indanones (supporting information). CrystEngComm 2009, 11, 1235–1239. View Source